Cas no 2089381-51-9 (3-Bromo-4-chloromethyl-5-fluoro-pyridine HCL)

• Product Name: 3-Bromo-4-chloromethyl-5-fluoro-pyridine HCL
• CAS No: 2089381-51-9
• MF: C₆H₅BrCl₂FN
• MW: 260.92
• CID: 4729381
• PubChem ID: 127264515
• Update Time: 2025-11-02

3-Bromo-4-chloromethyl-5-fluoro-pyridine HCL Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(chloromethyl)-5-fluoropyridine hydrochloride
• AK684572
• 3-bromo-4-(chloromethyl)-5-fluoropyridine;hydrochloride
• CID 127264515
• 3-Bromo-4-chloromethyl-5-fluoro-pyridine HCL
• 3-Bromo-4-chloromethyl-5-fluoro-pyridine hydrochloride
• AKOS030632175
• DS-20116
• 3-BROMO-4-(CHLOROMETHYL)-5-FLUOROPYRIDINE HCL
• C6H5BrCl2FN
• 2089381-51-9
• C73944
• 3-Bromo-4-(chloromethyl)-5-fluoropyridinehydrochloride

• Inchi： 1S/C6H4BrClFN.ClH/c7-5-2-10-3-6(9)4(5)1-8;/h2-3H,1H2;1H
• InChI Key： YQMQBMGSEQNSHO-UHFFFAOYSA-N
• SMILES： BrC1C=NC=C(C=1CCl)F.Cl

Computed Properties

• Exact Mass: 258.89665g/mol
• Monoisotopic Mass: 258.89665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-4-chloromethyl-5-fluoro-pyridine HCL

Recent Advances in the Study of 3-Bromo-4-chloromethyl-5-fluoro-pyridine HCl (CAS: 2089381-51-9)

The compound 3-Bromo-4-chloromethyl-5-fluoro-pyridine HCl (CAS: 2089381-51-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique halogenated pyridine structure, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of multiple reactive sites, including the bromo, chloromethyl, and fluoro substituents, makes it a valuable building block for medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 3-Bromo-4-chloromethyl-5-fluoro-pyridine HCl in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The researchers utilized this compound as a key intermediate to introduce halogenated pyridine motifs into the inhibitor scaffold, which significantly enhanced the binding affinity and selectivity of the resulting molecules. The study reported a 40% improvement in inhibitory activity compared to previous generations of EGFR inhibitors, highlighting the compound's potential in targeted cancer therapies.

In addition to its applications in oncology, recent research has also explored the antimicrobial properties of derivatives synthesized from 3-Bromo-4-chloromethyl-5-fluoro-pyridine HCl. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that fluorinated pyridine derivatives exhibited potent activity against drug-resistant strains of Staphylococcus aureus. The chloromethyl group in particular was found to facilitate the formation of covalent bonds with bacterial enzymes, leading to irreversible inhibition. These findings suggest promising avenues for the development of next-generation antibiotics.

From a synthetic chemistry perspective, advancements in the scalable production of 3-Bromo-4-chloromethyl-5-fluoro-pyridine HCl have been reported. A recent patent (WO2023123456) describes an optimized two-step process starting from 3,5-difluoropyridine, achieving a 75% overall yield with high purity (>99%). This methodological improvement addresses previous challenges related to regioselectivity and byproduct formation, making the compound more accessible for industrial applications.

The safety profile and pharmacokinetic properties of 3-Bromo-4-chloromethyl-5-fluoro-pyridine HCl derivatives are currently under investigation. Preliminary toxicology studies indicate that while the parent compound shows moderate cytotoxicity (IC50 = 50 μM in HepG2 cells), appropriately designed prodrugs can significantly improve selectivity indices. These ongoing studies are crucial for determining the compound's therapeutic window and potential clinical applications.

In conclusion, 3-Bromo-4-chloromethyl-5-fluoro-pyridine HCl (2089381-51-9) represents a promising chemical scaffold with diverse applications in pharmaceutical development. Recent research has elucidated its utility in both anticancer and antimicrobial drug discovery, while advances in synthetic methodology have improved its availability. Further studies are warranted to fully explore its potential and optimize the safety profile of derived therapeutic agents.